![molecular formula C11H13NO5S B2559722 3-(Cyclopropylsulfamoyl)-4-methoxybenzoic acid CAS No. 716358-76-8](/img/structure/B2559722.png)
3-(Cyclopropylsulfamoyl)-4-methoxybenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(Cyclopropylsulfamoyl)-4-methoxybenzoic acid (CPSMA) is a sulfonamide derivative of benzoic acid with a cyclopropyl group at the 3-position. It has a wide range of applications in scientific research and is known for its unique structure and properties. CPSMA can be synthesized by a variety of methods, including the reaction of 3-chloro-4-methoxybenzoic acid and cyclopropylsulfamoyl chloride. It is used as a substrate for enzyme-catalyzed reactions, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Suzuki–Miyaura Coupling
3-(Cyclopropylsulfamoyl)-4-methoxybenzoic acid: plays a crucial role in Suzuki–Miyaura (SM) cross-coupling reactions. This reaction is widely applied for carbon–carbon bond formation, particularly due to its mild conditions and functional group tolerance. Here’s how it works:
- Mechanism : The SM coupling involves oxidative addition (with electrophilic organic groups) and transmetalation (with nucleophilic organic groups). In transmetalation, boron groups transfer to palladium, forming new Pd–C bonds .
Probiotic Lactic Acid Bacteria (LAB)
CSB has been investigated for its probiotic properties. Specific strains of LAB, including those containing CSB, contribute to food safety and human health. When consumed in adequate amounts, these probiotics offer various benefits:
- Food Industry : Incorporating CSB-containing LAB into food products can impart unique sensory characteristics and promote overall well-being .
Fluorescent Probes
Researchers have explored CSB derivatives as fluorescent probes. These small molecules exhibit fluorescence and find applications in diverse fields:
properties
IUPAC Name |
3-(cyclopropylsulfamoyl)-4-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO5S/c1-17-9-5-2-7(11(13)14)6-10(9)18(15,16)12-8-3-4-8/h2,5-6,8,12H,3-4H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOSJCWHCEGBHOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NC2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Cyclopropylsulfamoyl)-4-methoxybenzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.